Cas no 1932103-83-7 (tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate)

• Product Name: tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• CAS No: 1932103-83-7
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 5304357
• Update Time: 2026-03-10

tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Rel-tert-butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate

• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14-5-4-8(6-13)9(12)7-14/h8-9H,4-7,13H2,1-3H3/t8-,9+/m1/s1
• InChI Key： PWWDRFMQLZQJAY-BDAKNGLRSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)CC[C@@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 55.6

Additional information on tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate

Comprehensive Overview of tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate (CAS No. 1932103-83-7)

The compound tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate (CAS No. 1932103-83-7) is a highly specialized chiral building block widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the fluoropiperidine core and aminomethyl functionality, make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both tert-butyl and carboxylate groups enhances its stability and reactivity, enabling precise modifications in multi-step synthetic routes.

In recent years, the demand for fluorinated compounds like tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate has surged due to their role in improving drug bioavailability and metabolic stability. Researchers frequently search for "fluoropiperidine derivatives in drug design" or "chiral amine synthesis applications," reflecting the growing interest in stereoselective methodologies. This compound’s (3R,4R) configuration is particularly noteworthy, as it aligns with the pharmaceutical industry’s focus on enantiomerically pure intermediates to reduce off-target effects.

The synthetic versatility of CAS No. 1932103-83-7 is further highlighted by its compatibility with cross-coupling reactions and protecting group strategies. Keywords such as "Boc-protected aminomethylpiperidine" and "fluorinated piperidine scaffolds" are often associated with its applications in peptide mimetics and kinase inhibitor development. Notably, its tert-butyloxycarbonyl (Boc) group allows for selective deprotection under mild conditions, a feature highly valued in combinatorial chemistry.

From an industrial perspective, scalability and purity are critical concerns. Analytical techniques like HPLC and chiral chromatography are essential for characterizing tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate, ensuring compliance with stringent regulatory standards. Searches for "high-purity chiral building blocks" or "CAS 1932103-83-7 suppliers" underscore the compound’s commercial relevance. Additionally, its low toxicity profile and non-hazardous classification align with green chemistry principles, addressing the demand for sustainable synthetic alternatives.

Emerging trends in personalized medicine and targeted therapies have further amplified the importance of this compound. Its potential in modulating G-protein-coupled receptors (GPCRs) and neurotransmitter systems aligns with hot topics like "precision medicine for neurological disorders." Researchers also explore its derivatives for applications in positron emission tomography (PET) tracers, linking it to cutting-edge diagnostic tools.

In summary, tert-Butyl (3R,4R)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate represents a convergence of synthetic innovation and biomedical relevance. Its role in addressing challenges like blood-brain barrier penetration and enantioselective catalysis ensures its continued prominence in both academic and industrial settings. As the pharmaceutical landscape evolves, this compound remains a cornerstone for advancing next-generation therapeutics.